Cas no 452-58-4 (pyridine-2,3-diamine)

Pyridine-2,3-diamine is a heterocyclic organic compound featuring two adjacent amino groups on a pyridine ring. This diamine derivative is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its bifunctional reactivity enables selective modifications, making it valuable for constructing fused heterocycles or metal-chelating ligands. The compound’s electron-rich pyridine core enhances its utility in catalytic and materials applications. High purity grades ensure consistent performance in sensitive reactions. Pyridine-2,3-diamine is typically handled under inert conditions due to its sensitivity to oxidation. Its structural features and reactivity profile make it a preferred choice for researchers developing advanced molecular architectures.
pyridine-2,3-diamine structure
pyridine-2,3-diamine structure
Product Name:pyridine-2,3-diamine
CAS No:452-58-4
MF:C5H7N3
MW:109.129180192947
MDL:MFCD00006319
CID:37466
PubChem ID:24847682
Update Time:2025-06-09

pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Diaminopyridine
    • pyridine-2,3-diyldiamine
    • 4-Amino-1-Methyl Piperidine
    • Pyridine-2,3-diamine
    • 2,3-Pyridinediamine
    • 2.3-Diaminopyridine
    • 1,2-pyridine diamine
    • 2,3-diamino-pyridin
    • 2,3-diamino-pyridine
    • 3-DiaMinopyridine
    • di-aminopyridine
    • Pyridin-2,3-diaMine
    • Pyridine,2,3-diamino
    • Pyridine, 2,3-diamino-
    • DIAMINOPYRIDINE
    • ZZYXNRREDYWPLN-UHFFFAOYSA-N
    • CBX394737H
    • Pyridinediamine
    • NSC45406
    • Pyridine,3-diamino-
    • PubChem1296
    • 2,3-diamino pyridine
    • 2,3 diamino pyridine
    • DSSTox_CID_30676
    • DSSTox_GSID_51493
    • KSC215C3F
    • W-106156
    • NSC-45406
    • NS00031511
    • A7127
    • AKOS005135856
    • SCHEMBL88338
    • CS-D1498
    • STR01839
    • AM20070113
    • BP-12738
    • 2,3-Diaminopyridine, Vetec(TM) reagent grade, 94%
    • NCGC00357096-01
    • BRN 0109869
    • 452-58-4
    • BG-0085
    • 5-22-11-00241 (Beilstein Handbook Reference)
    • '2,3-Diaminopyridine'
    • CCG-302490
    • AC-3570
    • BB 0260604
    • AC-907/25014077
    • 2,3-Diaminopyridine, 95%
    • Benzenepropanoic acid, 4-chloro-.beta.-oxo-, ethyl ester
    • 76X
    • CAS-452-58-4
    • UNII-CBX394737H
    • EINECS 207-200-9
    • MFCD00006319
    • SCHEMBL3952094
    • AI3-52327
    • Z385438806
    • CHEBI:195591
    • D0117
    • F0001-1225
    • DTXCID9030676
    • BCP04951
    • EN300-56505
    • DTXSID0051493
    • NSC 45406
    • 'pyridine-2,3-diamine'
    • Tox21_303818
    • FT-0602123
    • Q27275394
    • SB75564
    • STK802242
    • 2,3-Pyridinediamine; N2-Benzyl-2,3-pyridinediamine; NSC 45406
    • 2,3-Pyridinediamine (9CI)
    • BBL011063
    • DB-005118
    • FD07097
    • 207-200-9
    • pyridine-2,3-diamine
    • MDL： MFCD00006319
    • Inchi： 1S/C5H7N3/c6-4-2-1-3-8-5(4)7/h1-3H,6H2,(H2,7,8)
    • InChI Key： ZZYXNRREDYWPLN-UHFFFAOYSA-N
    • SMILES： N1C=CC=C(C=1N)N
    • BRN： 0109869

Computed Properties

  • Exact Mass: 109.06400
  • Monoisotopic Mass: 109.063997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.2
  • Topological Polar Surface Area: 64.9

Experimental Properties

  • Color/Form: Pale yellow powder
  • Density: 1.1118 (rough estimate)
  • Melting Point: 110-115 °C (lit.)
  • Boiling Point: 311.3°C at 760 mmHg
  • Flash Point: 205 ºC
  • Refractive Index: 1.5340 (estimate)
  • Solubility: H2O: soluble50mg/mL, opaque (brown to very dark brown)
  • Water Partition Coefficient: 100 g/L (20 ºC)
  • PSA: 64.93000
  • LogP: 1.40840
  • Solubility: dissolve in water
  • Sensitiveness: Air Sensitive

pyridine-2,3-diamine Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 2811
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36/37-S45-S37/39-S28A
  • FLUKA BRAND F CODES：9
  • RTECS：US7548000
  • Hazardous Material Identification： Xn
  • Packing Group：II
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R25; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

pyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyridine-2,3-diamine Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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pyridine-2,3-diamine Production Method

pyridine-2,3-diamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:452-58-4)pyridine-2,3-diamine
Order Number:A7127
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):165.0/481.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:452-58-4)2,3-Diaminopyridine
Order Number:sfd12763;1686043
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:452-58-4)2,3-二氨基吡啶
Order Number:LE1686043
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

pyridine-2,3-diamine Related Literature

452-58-4 (pyridine-2,3-diamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:452-58-4)pyridine-2,3-diamine
A7127
Purity:99%/99%
Quantity:100g/500g
Price ($):165.0/481.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:452-58-4)2,3-Diaminopyridine
sfd12763;1686043
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email